N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide

• IUPAC Name: N-(1,2-oxazol-4-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C7H8N2O2/c1-2-7(10)8-3-6-4-9-11-5-6/h2,4-5H,1,3H2,(H,8,10)
• InChI Key: UTUJLICZAYEEDB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CON=C1
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol

Description

N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide is a chemical compound that belongs to the oxazole family. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide is not fully understood. However, it is believed to work by inhibiting specific enzymes and signaling pathways in the body. This inhibition leads to the suppression of inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide in lab experiments is its high yield and purity. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity. It is important to handle it with care and follow proper safety protocols.

Future Directions

There are several future directions for the research of N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide. One direction is to study its potential as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. Another direction is to explore its potential as a building block for the synthesis of new compounds with unique properties. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion:
N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide is a chemical compound that has potential applications in various fields of research. Its unique properties make it a valuable tool for studying the mechanisms of various diseases and developing new therapeutic agents. However, further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide can be achieved through various methods. One of the most common methods is the reaction of 2-(1,2-oxazol-4-yl)acetaldehyde with propargylamine. This reaction yields N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide as a white solid with a high yield.

Scientific Research Applications

N-(1,2-Oxazol-4-ylmethyl)prop-2-enamide has been extensively used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been used as a building block for the synthesis of various other compounds.